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Compound of Interest

Compound Name: Rhodamine Phalloidin

Cat. No.: B12427916

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Rhodamine Phalloidin is a high-affinity probe used for fluorescently labeling filamentous actin

(F-actin), a critical component of the cytoskeleton in eukaryotic cells.[1][2] Phalloidin is a

bicyclic peptide toxin isolated from the Amanita phalloides "death cap" mushroom.[1][3] It is

conjugated to Rhodamine, a red-orange fluorescent dye, enabling the visualization of F-actin

structures with high specificity and contrast using fluorescence microscopy.[1] This technique is

invaluable for studying cytoskeletal dynamics, cell morphology, motility, and other cellular

processes involving actin. The staining is suitable for various sample types, including cultured

cells and tissue sections, that have been fixed and permeabilized.[1]

Mechanism of Action
Phalloidin selectively binds to F-actin with high affinity.[3] The binding occurs at the interface

between adjacent actin subunits within the filament, effectively locking them together.[3] This

action stabilizes the filament by preventing its depolymerization and inhibiting the ATP

hydrolysis activity of F-actin.[3] Because Rhodamine Phalloidin is not cell-permeant, the
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protocol requires cell fixation and permeabilization to allow the probe to access the intracellular

actin cytoskeleton.[4]
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Caption: Mechanism of Rhodamine Phalloidin binding and stabilization of F-actin.

Quantitative Data Summary
The following table summarizes key quantitative parameters for Rhodamine Phalloidin
staining.
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Parameter Value / Range Notes Citation

Excitation Maximum 540 - 546 nm

Optimal wavelength

for exciting the

Rhodamine (TRITC)

fluorophore.

[1][2]

Emission Maximum 565 - 575 nm

Optimal wavelength

for detecting emitted

fluorescence.

[1][2]

Stock Solution Conc.
~6.6 µM (200

units/mL)

Typically prepared by

dissolving lyophilized

powder in methanol.

[1]

Working

Concentration

80 - 200 nM (1:200 to

1:1000 dilution)

May require

optimization

depending on cell

type.

[5]

Fixation Time 10 - 30 minutes
Using 3-4% methanol-

free formaldehyde.
[1][2][6]

Permeabilization Time 3 - 5 minutes
Using 0.1% Triton X-

100.
[1]

Staining Incubation 20 - 90 minutes
At room temperature,

protected from light.
[1][2]

Storage of Stained

Sample
≥ 6 months

When stored in the

dark at 2-6°C.
[1][7]

Experimental Protocol: Staining Adherent Cells
This protocol provides a step-by-step guide for staining F-actin in adherent cells grown on

coverslips.

Rhodamine Phalloidin (lyophilized powder or methanolic stock)

Methanol (for preparing stock solution)
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Phosphate-Buffered Saline (PBS), pH 7.4

Methanol-free Formaldehyde (e.g., 16% stock)

Triton X-100

Bovine Serum Albumin (BSA)

Mounting Medium

Glass coverslips and microscope slides

Rhodamine Phalloidin Stock Solution (~6.6 µM): Dissolve the contents of one vial in 1.5 mL

of methanol to achieve a concentration of 200 units/mL.[1] Store aliquots at -20°C, protected

from light.[8][9]

Fixation Solution (3.7% Formaldehyde in PBS): Prepare fresh from a 16% stock. Caution:

Formaldehyde is toxic; handle in a fume hood. It is critical to use methanol-free

formaldehyde as methanol can disrupt actin filaments.[1][2]

Permeabilization Solution (0.1% Triton X-100 in PBS): Add 100 µL of 10% Triton X-100 stock

to 10 mL of PBS.

Blocking Buffer (1% BSA in PBS): Dissolve 100 mg of BSA in 10 mL of PBS. This helps to

reduce nonspecific background staining.[1]

Staining Solution (1 unit/200 µL): Dilute 5 µL of the methanolic stock solution into 200 µL of

Blocking Buffer for each coverslip.[1] Prepare this solution fresh just before use.

The entire procedure should be carried out at room temperature unless otherwise specified.
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1. Culture Cells on Coverslips

2. Wash with pre-warmed PBS (2x)

3. Fix with 3.7% Formaldehyde
(10 min)

4. Wash with PBS (2-3x)

5. Permeabilize with 0.1% Triton X-100
(3-5 min)

6. Wash with PBS (2-3x)

7. Block with 1% BSA in PBS
(20-30 min, Optional)

8. Stain with Rhodamine Phalloidin
(20-90 min, in dark)

9. Wash with PBS (2-3x)

10. Mount Coverslip

11. Image with Fluorescence Microscope
(Ex/Em: ~546/575 nm)

Click to download full resolution via product page

Caption: Step-by-step experimental workflow for Rhodamine Phalloidin staining.
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Cell Culture: Grow adherent cells on sterile glass coverslips in a petri dish to the desired

confluence (e.g., 70-80%).[6]

Initial Wash: Gently aspirate the culture medium and wash the cells twice with pre-warmed

PBS (pH 7.4).[1]

Fixation: Add the 3.7% formaldehyde solution to the coverslips and incubate for 10 minutes

at room temperature.[1]

Post-Fixation Wash: Aspirate the fixation solution and wash the cells two to three times with

PBS.[1]

Permeabilization: Add the 0.1% Triton X-100 solution and incubate for 3 to 5 minutes.[1] This

step allows the phalloidin conjugate to enter the cell.

Post-Permeabilization Wash: Aspirate the permeabilization solution and wash the cells two to

three times with PBS.[1]

Blocking (Recommended): To reduce nonspecific background, add the 1% BSA blocking

buffer and incubate for 20-30 minutes.[1]

Staining: Aspirate the blocking buffer. Add the freshly prepared Rhodamine Phalloidin
staining solution to each coverslip, ensuring the cells are fully covered. Incubate for 20-90

minutes at room temperature, protected from light (e.g., in a covered container).[1][2]

Final Washes: Aspirate the staining solution and wash the coverslips two to three times with

PBS to remove unbound phalloidin conjugate.[1]

Mounting: Carefully remove the coverslip from the dish, drain excess PBS, and mount it onto

a microscope slide with a drop of mounting medium.

Imaging: Visualize the stained F-actin using a fluorescence microscope equipped with

appropriate filters for Rhodamine (TRITC), typically around 546 nm for excitation and 575 nm

for emission.[2]
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Problem Possible Cause Solution Citation

No/Weak Signal
Insufficient

permeabilization.

Increase Triton X-100

incubation time

slightly or use a fresh

solution.

Methanol

contamination.

Ensure the fixative is

methanol-free. If the

phalloidin stock is in

methanol, some

protocols advise

evaporating it before

reconstitution in

buffer.

[1][8]

Degraded phalloidin

conjugate.

Use fresh or properly

stored stock solution.

Protect from light

during incubation.

High Background Insufficient washing.

Increase the number

and duration of PBS

washes after staining.

[8]

Nonspecific binding.

Include or extend the

BSA blocking step

before staining.

[1]

Altered Actin Structure
Methanol in the

fixative.

Always use methanol-

free formaldehyde to

preserve delicate actin

structures.

[1][2]

Over-fixation.
Reduce the fixation

time.
[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b12427916?utm_src=pdf-custom-synthesis#bc-rfq
https://www.genecopoeia.com/wp-content/uploads/oldpdfs/product/Fluorescent-Labeling/Protocol/C053.pdf
https://content.abcam.com/content/dam/abcam/product/documents/235/ab235138/ab235138%20Rhodamine%20Phalloidin%20Reagent%20%20v1a%20(website).pdf
https://en.wikipedia.org/wiki/Phalloidin
https://www.aatbio.com/resources/faq-frequently-asked-questions/What-does-rhodamine-phalloidin-do
https://www.yeasenbio.com/blogs/cell/a-comprehensive-guide-to-phalloidin-staining-for-cytoskeleton
https://www.abcam.com/en-us/products/reagents/rhodamine-phalloidin-reagent-ab235138
https://www.researchgate.net/profile/Ben_Siedlarz/post/Does-anyone-know-if-phalloidin-can-penetrate-unpermeabilized-PFA-fixed-cells/attachment/60e4c1196160740001e8491b/AS%3A1042674484277249%401625604377370/download/General_Phalloidin_Staining_Protocol.pdf
https://comparativephys.ca/project/rhodamine-phalloidin-staining-of-f-actin-in-human-keratinocytes/
https://abberior.rocks/expertise/protocols/phalloidin-labeling-protocol/
https://www.angelfire.com/clone2/fouad/techniques/Confocal_Immunofluorescence_using_PFA_as_a_fixative.pdf
https://www.benchchem.com/product/b12427916/docs#application-notes-rhodamine-phalloidin-staining-for-f-actin-visualization
https://www.benchchem.com/product/b12427916/docs#application-notes-rhodamine-phalloidin-staining-for-f-actin-visualization
https://www.benchchem.com/product/b12427916/docs#application-notes-rhodamine-phalloidin-staining-for-f-actin-visualization
https://www.benchchem.com/product/b12427916/docs#application-notes-rhodamine-phalloidin-staining-for-f-actin-visualization
https://www.benchchem.com/product/b12427916?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12427916?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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